3alpha-Hydroxypregn-5-en-20-one
3alpha-Hydroxypregn-5-en-20-one
Brand Name:
Vulcanchem
CAS No.:
19037-28-6
VCID:
VC0132017
InChI:
InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19,23H,5-12H2,1-3H3/t15-,16+,17-,18+,19+,20+,21-/m1/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
3alpha-Hydroxypregn-5-en-20-one
CAS No.: 19037-28-6
Reference Standards
VCID: VC0132017
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
| CAS No. | 19037-28-6 |
|---|---|
| Product Name | 3alpha-Hydroxypregn-5-en-20-one |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | 1-[(3R,8S,9S,10R,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19,23H,5-12H2,1-3H3/t15-,16+,17-,18+,19+,20+,21-/m1/s1 |
| Standard InChIKey | ORNBQBCIOKFOEO-QYYVTAPASA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@H](C4)O)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O)C)C |
| Synonyms | (3α)-3-Hydroxypregn-5-en-20-one; 3α-Hydroxy-20-oxopregn-5-ene; Pregn-5-en-3α-ol-20-one; Δ5-Pregnen-3α-ol-20-one; |
| PubChem Compound | 146469 |
| Last Modified | Nov 11 2021 |
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